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Compound of Interest

Compound Name: Thorin, IND

Cat. No.: B15551299

For Immediate Release

This technical guide provides an in-depth overview of the Thorin indicator, a valuable tool for
researchers, scientists, and drug development professionals. This document outlines its
chemical properties, mechanism of action, and key applications, with a focus on its use in
guantitative analysis.

Core Chemical Properties

Thorin, also known as Thoron or Thoronol, is a disodium salt of 2-(2-Hydroxy-3,6-disulfo-1-
naphthylazo)benzenearsonic acid. It is an organoarsenic compound widely used as a chemical
indicator.[1][2][3]

Property Value Reference
CAS Number 3688-92-4 [1][4][5]16]
Molecular Weight 576.30 g/mol [11[7118]
Molecular Formula Ci16H11AsN2Na2010S2 [415117118]
Brownish-red to dark red
Appearance [°]
powder

Absorption Maximum (Amax) 480 - 490 nm (in propan-2-ol) [10]
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Mechanism of Action and Applications

Thorin indicator is primarily employed in analytical chemistry for the quantitative determination
of various ions. Its function is based on the formation of colored complexes with metal ions.

Sulfate Determination

A principal application of Thorin is in the titrimetric determination of sulfate ions.[4] The
underlying principle involves a color change that signals the endpoint of the titration. In this
method, Thorin forms an orange-red complex with barium ions.[2] When a solution containing
sulfate ions is titrated with a barium salt, the barium ions preferentially react with the sulfate
ions to form insoluble barium sulfate.[2] Once all the sulfate has precipitated, the excess
barium ions then complex with the Thorin indicator, causing a distinct color change from
orange-yellow to orange-red, thus indicating the titration endpoint.[2]

Metal lon Determination

Thorin is also utilized for the determination of several metal ions, including thorium, beryllium,
lithium, and uranium.[1][4] The mechanism is similar to that of sulfate determination, where
Thorin acts as a metallochromic indicator, changing color upon forming a complex with the
target metal ion.[11] The stability of these metal-indicator complexes is crucial for accurate
endpoint detection in complexometric titrations.[12]

Experimental Protocol: Barium-Thorin Titration for
Sulfate

The following is a generalized protocol for the determination of sulfate using the Barium-Thorin
titration method, based on established procedures such as EPA Method 6 for the determination
of sulfur dioxide emissions.[5]

Reagents:
e Thorin Indicator Solution: Dissolve 0.20 g of Thorin in 100 ml of distilled water.[5]

e Barium Standard Solution (0.0100 N): Dissolve 1.95 g of barium perchlorate trihydrate
[Ba(ClO4)2-:3H20] or 1.22 g of barium chloride dihydrate [BaClz-:2H20] in 200 ml of distilled
water and dilute to 1 liter with isopropanol.[5]
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e |Isopropanol (100%)[5]

Procedure:

o Pipette a known volume of the sample solution into an Erlenmeyer flask.

e Add 80 ml of 100% isopropanol.[5]

e Add 2 to 4 drops of Thorin indicator solution.[5]

« Titrate the solution with the 0.0100 N barium standard solution while stirring continuously.[5]
e The endpoint is reached when the solution color changes to a stable pink or orange-red.[5]

e Ablank titration should be performed for accuracy.
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Experimental workflow for sulfate titration using Thorin indicator.
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Reaction mechanism of Thorin indicator in sulfate titration.

Signaling Pathways

Currently, there is no scientific evidence to suggest that the Thorin indicator is involved in any
biological signaling pathways. Its application is confined to its role as a chemical indicator in
analytical procedures.

Conclusion

The Thorin indicator remains a significant reagent in analytical chemistry, particularly for the
determination of sulfate and various metal ions. Its well-defined color change at the titration
endpoint allows for accurate and reliable quantification. The provided experimental protocol
offers a foundational method for its application in a laboratory setting. Further research into
novel applications of this indicator is ongoing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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